molecular formula C29H20N6O B15623367 9PE5Msx2YS CAS No. 3065226-39-0

9PE5Msx2YS

Cat. No.: B15623367
CAS No.: 3065226-39-0
M. Wt: 468.5 g/mol
InChI Key: GWKGWWBQKOIPNP-LJAQVGFWSA-N
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Description

Darlifarnib is an orally bioavailable inhibitor of farnesyl transferase, with potential antineoplastic activity. Upon oral administration, darlifarnib targets, binds to and inhibits the enzyme farnesyl transferase. By inhibiting the farnesylation of proteins, this agent prevents the activation of Ras oncogenes, inhibits Ras-dependent signaling and inhibits the proliferation of tumor cells in which Ras is overexpressed and/or mutated. Ras plays an important role in cell signaling, division and differentiation. Mutations of Ras may induce constitutive signal transduction leading to tumor cell growth, proliferation, invasion, and metastasis.

Properties

CAS No.

3065226-39-0

Molecular Formula

C29H20N6O

Molecular Weight

468.5 g/mol

IUPAC Name

(14R)-14-amino-14-(3-methylimidazol-4-yl)-7-oxa-19-azapentacyclo[13.6.2.12,6.19,13.018,22]pentacosa-1(22),2(25),3,5,9,11,13(24),15(23),16,18,20-undecaene-10,20-dicarbonitrile

InChI

InChI=1S/C29H20N6O/c1-35-17-33-15-28(35)29(32)21-6-5-19(13-30)20(9-21)16-36-24-4-2-3-18(10-24)25-12-23(14-31)34-27-8-7-22(29)11-26(25)27/h2-12,15,17H,16,32H2,1H3/t29-/m0/s1

InChI Key

GWKGWWBQKOIPNP-LJAQVGFWSA-N

Origin of Product

United States

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